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Abstract
This technical guide provides a comprehensive overview of 4-Methyl-6-phenylpyrimidin-2-
amine (C11H11N3), a functionalized pyrimidine with potential applications in medicinal

chemistry and materials science. This document consolidates available data on its chemical

and physical properties, synthesis, and structural characteristics. While direct and extensive

biological data for this specific compound is limited in publicly accessible literature, this guide

explores the known biological activities of structurally related pyrimidine derivatives to infer

potential therapeutic applications and mechanisms of action. Detailed experimental protocols

for its synthesis and for the biological evaluation of analogous compounds are provided to

facilitate further research and development.

Introduction
Pyrimidine and its derivatives are a cornerstone of heterocyclic chemistry, demonstrating a vast

array of biological activities and forming the structural basis for numerous natural and synthetic

therapeutic agents.[1] The pyrimidine nucleus is integral to the structure of nucleobases in DNA

and RNA, highlighting its fundamental role in biological systems. The versatility of the

pyrimidine scaffold allows for extensive functionalization, making it a "privileged structure" in

drug discovery.
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4-Methyl-6-phenylpyrimidin-2-amine, with the molecular formula C11H11N3, is a member of

this important class of compounds. Its structure, featuring both a phenyl and a methyl

substituent on the pyrimidine ring, makes it an intriguing candidate for investigation in various

therapeutic areas. Pyrimidines are known to be utilized in the development of pesticides and

pharmaceuticals.[2][3] This guide aims to provide a detailed technical resource for researchers

interested in the synthesis, characterization, and potential applications of this compound.

Chemical and Physical Properties
4-Methyl-6-phenylpyrimidin-2-amine is a solid organic compound with the key properties

summarized in the table below.

Property Value Reference

Molecular Formula C11H11N3 [2]

Molecular Weight 185.23 g/mol [2]

CAS Number 15755-15-4 N/A

Appearance Crystalline solid [2]

Melting Point
Not explicitly stated, crystals

obtained at room temperature
[2]

Solubility
Soluble in Dimethylformamide

(DMF)
[2]

Structural Elucidation
The molecular structure of 4-Methyl-6-phenylpyrimidin-2-amine has been determined by

single-crystal X-ray diffraction.[2][3] The compound crystallizes in a monoclinic system. The

crystal packing is characterized by intermolecular N—H⋯N hydrogen bonds, which create an

extensive three-dimensional network.[2][3]

Table 1: Crystallographic Data for 4-Methyl-6-phenylpyrimidin-2-amine[2][3]
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Parameter Value

Crystal system Monoclinic

Space group P21/c

a (Å) 14.0558 (11)

b (Å) 9.3808 (7)

c (Å) 18.5227 (12)

β (°) 125.950 (4)

Volume (Å³) 1977.1 (2)

Z 8

Calculated density (Mg m⁻³) 1.245

Radiation type Mo Kα

Temperature (K) 273

Note: The asymmetric unit contains two independent molecules which differ slightly in the

torsion angle between the phenyl and pyrimidine rings.

Experimental Protocols
Synthesis of 4-Methyl-6-phenylpyrimidin-2-amine
A detailed protocol for the synthesis of 4-Methyl-6-phenylpyrimidin-2-amine has been

reported.[2]

Experimental Workflow: Synthesis of 4-Methyl-6-phenylpyrimidin-2-amine

1-Phenylbutane-1,3-dione
+

Guanidine Nitrate
(0.2 mmol each)

DMF (50 ml)Dissolve Reflux Recrystallization from DMF
at room temperature

Cooling 4-Methyl-6-phenylpyrimidin-2-amine
(Yield: 89%)

Wistar rats
(fasted overnight)

Group animals
(n=6 per group)

Administer test compound
(e.g., 10 mg/kg, p.o.)

Inject 0.1 ml of 1% carrageenan
into sub-plantar region of hind paw

1 hr post-treatment Measure paw volume
(plethysmometer) at 0, 1, 2, 3 hr Calculate % inhibition of edema
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b098054#4-methyl-6-phenylpyrimidin-2-amine-
molecular-formula-c11h11n3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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